Cas no 1261449-87-9 (2-Chloro-3-iodobenzamide)

• Product Name: 2-Chloro-3-iodobenzamide
• CAS No: 1261449-87-9
• MF: C₇H₅ClINO
• MW: 281.478173017502
• CID: 4960277
• Update Time: 2025-06-13

2-Chloro-3-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodobenzamide

• Inchi： 1S/C7H5ClINO/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,(H2,10,11)
• InChI Key： ABHCBHLCCMNZMT-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(N)=O)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 2-Chloro-3-iodobenzamide

Comprehensive Overview of 2-Chloro-3-iodobenzamide (CAS No. 1261449-87-9): Properties, Applications, and Industry Insights

2-Chloro-3-iodobenzamide (CAS No. 1261449-87-9) is a halogenated benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both chloro and iodo substituents on the benzene ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₅ClINO, and precise steric configuration make it valuable for designing targeted molecules in drug discovery and material science.

In recent years, the demand for halogenated benzamides like 2-Chloro-3-iodobenzamide has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "1261449-87-9 solubility" or "2-Chloro-3-iodobenzamide synthesis protocol," reflecting its practical relevance. The compound’s iodo group enables cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in creating complex architectures for bioactive molecules.

From an industrial perspective, 2-Chloro-3-iodobenzamide aligns with the growing focus on sustainable chemistry. Laboratories prioritize "green synthesis of halogenated intermediates" to reduce environmental impact. Innovations in catalytic systems, such as palladium nanoparticles or copper-free conditions, have been explored to optimize its production. Additionally, its stability under ambient conditions makes it a preferred choice for long-term storage and logistics.

The compound’s applications extend to agrochemicals, where it acts as a precursor for herbicides and fungicides. Searches like "2-Chloro-3-iodobenzamide crop protection" highlight its agricultural potential. Its mechanism often involves disrupting pathogen enzymatic pathways, offering a template for next-generation plant health solutions. Regulatory compliance and safety data (e.g., "1261449-87-9 SDS") are frequently queried, underscoring the need for transparent documentation in commercial use.

Analytical characterization of 2-Chloro-3-iodobenzamide employs advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and batch consistency, critical for reproducibility in research. The compound’s crystalline structure and melting point (~180–185°C) are well-documented, aiding in quality control. Users often seek "CAS 1261449-87-9 spectroscopic data" to validate experimental results.

Emerging trends link halogenated aromatics to material science, particularly in organic electronics. The electron-withdrawing effects of chloro and iodo groups enhance charge transport in semiconductors. Queries such as "2-Chloro-3-iodobenzamide OLED applications" reflect interdisciplinary interest. This adaptability positions the compound as a bridge between traditional organic chemistry and cutting-edge technology.

In summary, 2-Chloro-3-iodobenzamide (CAS No. 1261449-87-9) exemplifies the convergence of synthetic utility and industrial relevance. Its role in pharmaceutical intermediates, agrochemicals, and advanced materials underscores its multifaceted value. As research evolves, so does its potential to address global challenges in health and sustainability.